Cas no 59463-48-8 ()

• CAS No: 59463-48-8
• MF: C₇H₁₄NO₄P
• MW: 207.164123058319
• CID: 2834186
• PubChem ID: 71363632
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H14NO4P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h3-4,6-7H2,1-2H3
• InChI Key： JKVVBLODOZKANX-UHFFFAOYSA-N
• SMILES： P(COCC#N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 207.06604493Da
• Monoisotopic Mass: 207.06604493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.6Ų